Cas no 1804224-32-5 (3-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one)

• Product Name: 3-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one
• CAS No: 1804224-32-5
• MF: C₁₁H₉BrO₅
• MW: 301.090162992477
• CID: 4971496
• Update Time: 2025-05-23

3-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one

• Inchi： 1S/C11H9BrO5/c12-5-8(13)3-6-1-2-7(10(14)15)4-9(6)11(16)17/h1-2,4H,3,5H2,(H,14,15)(H,16,17)
• InChI Key： ZAGKNAHSTJPQJF-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C(=O)O)=CC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 328
• XLogP3: 1.4
• Topological Polar Surface Area: 91.7

Additional information on 3-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one

Comprehensive Overview of 3-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one (CAS No. 1804224-32-5)

3-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one (CAS No. 1804224-32-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique brominated ketone structure and dicarboxylic acid functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₉BrO₅, highlights its potential for diverse applications, ranging from drug development to advanced polymer synthesis.

In recent years, the demand for high-purity intermediates like 3-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one has surged, driven by advancements in targeted drug delivery systems and biocompatible materials. Researchers are particularly interested in its role as a crosslinking agent or photoactive moiety in functional materials. The compound's aromatic dicarboxylate backbone also makes it a candidate for designing metal-organic frameworks (MOFs), a hot topic in nanotechnology and green chemistry.

The synthesis of CAS No. 1804224-32-5 typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation, ensuring high selectivity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity, a critical factor for applications in GMP-compliant pharmaceutical production. This aligns with the growing industry focus on quality-by-design (QbD) principles.

From an environmental perspective, the compound's biodegradability and low ecotoxicity profile have been explored in line with the green chemistry movement. Innovations in catalytic bromination methods further reduce waste generation during its production, addressing the sustainability concerns frequently raised in scientific forums and AI-driven research queries.

Market trends indicate rising interest in 3-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one as a building block for fluorescent probes and bioimaging agents, reflecting the broader demand for theranostic tools in precision medicine. Its compatibility with click chemistry protocols also positions it as a valuable asset in proteomics and bioconjugation studies.

In conclusion, CAS No. 1804224-32-5 exemplifies the intersection of structural ingenuity and application diversity in modern chemistry. As research continues to uncover its potential in nanomedicine and smart materials, this compound is poised to remain a focal point for both academic and industrial innovation.